Cas no 2034370-54-0 (N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide)

• Product Name: N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide
• CAS No: 2034370-54-0
• MF: C₁₅H₁₃N₅O₂
• MW: 295.296022176743
• CID: 6077052
• PubChem ID: 119105889
• Update Time: 2025-07-18

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide
• N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-5-methylpyrazine-2-carboxamide
• 2034370-54-0
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-5-methylpyrazine-2-carboxamide
• N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-5-methylpyrazine-2-carboxamide
• F6562-9401
• AKOS026699765

• Inchi： 1S/C15H13N5O2/c1-10-7-19-12(9-18-10)15(21)20-8-11-14(17-5-4-16-11)13-3-2-6-22-13/h2-7,9H,8H2,1H3,(H,20,21)
• InChI Key： JJGZFDCFSYRQRQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(CNC(C2C=NC(C)=CN=2)=O)=NC=CN=1

Computed Properties

• Exact Mass: 295.10692467g/mol
• Monoisotopic Mass: 295.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.8Ų

Additional information on N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide

Professional Introduction to N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide (CAS No. 2034370-54-0)

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide, identified by its CAS number 2034370-54-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both furan and pyrazine rings in its molecular framework suggests a high degree of structural complexity, which may contribute to unique pharmacological properties.

The compound's structure consists of a central pyrazine core substituted with a methyl group at the 5-position and an N-{3-(furan-2-yl)pyrazin-2-ylmethyl} moiety. This arrangement creates a multifaceted scaffold that could interact with biological targets in diverse ways. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, may enhance the compound's binding affinity to specific proteins or enzymes. Meanwhile, the pyrazine rings, renowned for their role in various bioactive molecules, contribute to the overall stability and reactivity of the compound.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules containing both furan and pyrazine moieties. These compounds have been investigated for their roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide molecule is no exception and has been the subject of several preliminary studies aimed at elucidating its pharmacological effects.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of furan and pyrazine rings provides a versatile platform that can be modified to optimize binding interactions with target proteins. For instance, the introduction of additional functional groups at specific positions on the molecule could enhance its solubility, improve pharmacokinetic properties, or increase selectivity for certain biological targets. Such modifications are crucial for developing effective therapeutic agents that minimize side effects and maximize therapeutic efficacy.

Recent studies have begun to explore the biological activity of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide by examining its interactions with various enzymes and receptors. Preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in disease pathways. For example, researchers have observed that derivatives of this molecule can interfere with the activity of cyclin-dependent kinases (CDKs), which are known to play a critical role in cell cycle regulation. By inhibiting these kinases, the compound may have potential applications in treating cancers that exhibit dysregulated cell proliferation.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a hallmark of many chronic diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. The furan and pyrazine moieties in N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide may interact with inflammatory signaling pathways by modulating the activity of key transcription factors and cytokines. Further research is needed to fully characterize these interactions and assess the compound's potential as a therapeutic intervention.

The synthesis of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in assembling the furan and pyrazine moieties into a single molecular framework. These methods allow for modular construction of the compound, enabling chemists to easily introduce modifications at different positions along the scaffold.

In conclusion, N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-5-methylpyrazine-2-carboxamide (CAS No. 2034370-54-0) represents a promising candidate for further exploration in drug discovery and therapeutic development. Its unique structural features and potential biological activities make it an attractive molecule for designing novel treatments for various diseases. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an increasingly important role in addressing unmet medical needs.